Cas no 653600-87-4 (3,9-Diazabicyclo[4.2.1]nonane, 3-(1-oxopropyl)-9-(phenylmethyl)-)

• Product Name: 3,9-Diazabicyclo[4.2.1]nonane, 3-(1-oxopropyl)-9-(phenylmethyl)-
• CAS No: 653600-87-4
• MF: C₁₇H₂₄N₂O
• MW: 272.385264396667
• CID: 399756
• PubChem ID: 69147273
• Update Time: 2025-04-19

3,9-Diazabicyclo[4.2.1]nonane, 3-(1-oxopropyl)-9-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazabicyclo[4.2.1]nonane, 3-(1-oxopropyl)-9-(phenylmethyl)-
• 1-(9-benzyl-4,9-diazabicyclo[4.2.1]nonan-4-yl)propan-1-one
• (+/-)-1-[9-Benzyl-3,9-diazabicyclo[4.2.1]non-3-yl]-propan-1-one
• SCHEMBL4692043
• 1-(9-Benzyl-3,9-diazabicyclo[4.2.1]nonan-3-yl)propan-1-one
• DTXSID50739898
• 653600-87-4
• NZDJLVMDXSFVPJ-UHFFFAOYSA-N

• Inchi： 1S/C17H24N2O/c1-2-17(20)18-11-10-15-8-9-16(13-18)19(15)12-14-6-4-3-5-7-14/h3-7,15-16H,2,8-13H2,1H3
• InChI Key： NZDJLVMDXSFVPJ-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CCC2CCC(C1)N2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 272.18902
• Monoisotopic Mass: 272.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55